N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)-2-[4-[(4-butoxyphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C23H29N5O2S/c1-2-3-14-30-20-7-4-18(5-8-20)16-27-10-12-28(13-11-27)17-23(29)24-19-6-9-21-22(15-19)26-31-25-21/h4-9,15H,2-3,10-14,16-17H2,1H3,(H,24,29)
• InChI Key: WRYZJNRYRHQCCG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CN2CCN(CC2)CC(=O)NC3=CC4=NSN=C4C=C3
• Molecular Formula: C23H29N5O2S
• Molecular Weight: 439.6 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide, also known as BTA-EG4, is a small molecule compound that has been extensively studied for its potential use in scientific research. BTA-EG4 is a member of the benzothiadiazole family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide is not fully understood, but it is thought to bind to specific proteins and enzymes in the body, leading to changes in their activity and function. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide has been shown to interact with a variety of proteins, including beta-amyloid, tau, and alpha-synuclein.
Biochemical and Physiological Effects:
N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the aggregation of beta-amyloid and tau proteins, which are associated with Alzheimer's disease and other neurodegenerative disorders. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide in lab experiments is its specificity for amyloid fibrils, which allows for targeted imaging and detection. However, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide can also have non-specific binding to other proteins and molecules, which can complicate experimental results. Additionally, N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide can be difficult to synthesize and may have limited stability in certain experimental conditions.

Future Directions

There are several potential future directions for research involving N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide. One area of interest is the development of new imaging techniques and probes that can be used to detect and monitor the progression of Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide and its potential applications in other areas of scientific research. Finally, new synthesis methods and modifications to the N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide molecule may lead to improved stability and specificity for amyloid fibrils.

Scientific Research Applications

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide has been studied for its potential use in a variety of scientific research applications, including as a fluorescent probe for imaging studies. N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-butoxybenzyl)-1-piperazinyl]acetamide has been shown to selectively bind to amyloid fibrils and has been used to detect and monitor the progression of Alzheimer's disease.